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Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473

Technical Support Center: Czochralski Growth
of Barium Sodium Niobate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in preventing
crystal cracking during the Czochralski growth of barium sodium niobate (BazNaNbsO1s).

Troubleshooting Guide: Preventing Crystal Cracking

This guide addresses common issues encountered during the Czochralski growth of barium
sodium niobate that can lead to crystal cracking.
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Issue

Potential Cause

Recommended Solution

Crystal cracks during or after

cooling

High Thermal Gradients: Large
temperature differences across
the crystal create mechanical
stress, which is a primary
cause of cracking. This is
particularly critical as the
crystal passes through its

ferroelectric phase transition.

Implement a low thermal
gradient environment during
growth and cooling. An after-
heater can be used to reduce
the temperature difference
between the crystal and its
surroundings. A slow and
controlled cooling rate is
crucial. For instance, a cooling
rate of 1.5°C/min has been
used successfully in the growth
of crack-free Gd-doped BNN.

Phase Transitions: Barium
sodium niobate undergoes
several structural phase
transitions as it cools. The
associated lattice distortions
can induce significant stress.
[1] The ferroelectric phase

transition, in particular, is a

major contributor to cracking.

[1]

Doping the melt with elements
like Gadolinium (Gd) can alter
the lattice parameters and
phase transition behavior,
making the crystal less
susceptible to cracking.[1] A
composition of BasNaz2Nb10Oso
- BasNaGdNb10030 solid
solution has been shown to

produce crack-free crystals.[1]

Cracks appear during the

growth process

Unstable Growth Interface:
Fluctuations in temperature at
the solid-liquid interface can
lead to defects that act as

nucleation points for cracks.

Optimize the pulling and
rotation rates to maintain a
stable melt flow and a smooth
growth interface. For Gd-
doped BNN, pulling velocities
between 8 mm/hr and 10
mm/hr and rotation velocities
from 10 rpm to 15 rpm have

been successful.[1]

Constitutional Supercooling:
Inhomogeneities in the melt

composition near the growth

Ensure a homogenous melt by
using appropriate stirring

(rotation) and maintaining a
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interface can lead to unstable stable temperature. The use of
growth and the inclusion of Gd-doping can also influence

defects. the melt properties.

Use high-purity starting

o ) materials and ensure precise
Non-stoichiometric Melt: o .
o ) weighing to achieve a
Deviations from the ideal o ]
o ) o ) - stoichiometric melt. Note that
Grown crystal is highly strained  stoichiometric composition can o
) o crystals grown from niobium-
introduce strain into the crystal o N
deficient compositions have

lattice.
been reported to be highly
strained.
Rapid Cooling: Even if the Employ a slow and controlled
crystal does not crack, rapid post-growth annealing and
cooling can leave residual cooling process to relieve
stress in the material. internal stresses.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of cracking in barium sodium niobate crystals during
Czochralski growth?

Al: The primary cause of cracking is the significant mechanical stress induced by lattice
distortions associated with the ferroelectric phase transition that the crystal undergoes as it
cools from its growth temperature.[1] High thermal gradients during growth and cooling
exacerbate this stress, making the crystal more prone to fracture.

Q2: How does Gadolinium (Gd) doping help in preventing cracking?

A2: Doping the barium sodium niobate melt with gadolinium forms a solid solution
(BasaNaz2Nb100s30 - BasNaGdNb10030).[1] This modification of the crystal chemistry is believed to
alter the lattice parameters and the characteristics of the ferroelectric phase transition, reducing
the associated strain and thus preventing cracking.[1]

Q3: What are the typical growth parameters for producing crack-free barium sodium niobate?
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A3: Successful growth of crack-free, Gd-doped barium sodium niobate has been achieved
with the following parameters:

e Pulling Velocity: 8 mm/hr to 10 mm/hr[1]

e Rotation Velocity: 10 rpm to 15 rpm[1]

e Cooling Rate: 1.5°C/min[1] It is also crucial to maintain a low thermal gradient environment.
Q4: Can | grow crack-free barium sodium niobate without doping?

A4: While challenging, it is possible to grow crack-free BNN without doping by carefully
controlling the thermal environment to minimize stress. This involves using a very low thermal
gradient during both the growth and the cooling stages. An after-heater is often employed to
create such a low-gradient environment.

Q5: What is a suitable atmosphere for the Czochralski growth of barium sodium niobate?

A5: The Czochralski growth of oxide crystals like barium sodium niobate is typically carried
out in an air or a slightly oxygen-rich atmosphere to maintain the correct stoichiometry and
prevent oxygen loss from the melt.

Q6: Is post-growth annealing necessary?

A6: Yes, a carefully controlled post-growth annealing and slow cooling process is highly
recommended. This helps to relieve any internal stresses that may have developed during
growth, further reducing the risk of cracking and improving the overall quality of the crystal.

Quantitative Data

Table 1: Growth Parameters for Crack-Free Gd-Doped Barium Sodium Niobate
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Parameter Value Unit Reference
Pulling Velocity 8-10 mm/hr [1]
Rotation Velocity 10-15 rpm [1]
Post-Growth Cooling ]

15 °C/min [1]
Rate
Gd Concentration in
Melt (as 0.2 mol % [1]
BazNaGdNb10030)
Gd Concentration in

~0.195 mol % [1]

Crystal

Experimental Protocols
Protocol 1: Czochralski Growth of Crack-Free Gd-Doped
Barium Sodium Niobate

This protocol is based on the successful growth of crack-free Gd-doped BNN crystals.
1. Starting Material Preparation:

o Prepare a polycrystalline charge of barium sodium niobate with the desired stoichiometry
(BaaNaz2Nb10030).

e Add 0.2 mol % of BazNaGdNb100s3o0 to the charge to create the gadolinium-doped solid
solution.

e Thoroughly mix the powders to ensure homogeneity.

2. Czochralski Growth Setup:

» Place the prepared charge into a platinum crucible.

» Position the crucible within the Czochralski furnace, equipped with a resistance or induction
heating system.

« If available, utilize an after-heater to create a low thermal gradient zone above the crucible.

 Insert a seed crystal of barium sodium niobate, oriented along the desired crystallographic
axis, into the seed holder.
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3. Growth Process:

¢ Heat the furnace to melt the charge completely. The melting point of BNN is around 1450°C.
o Allow the melt to homogenize for a period of time.

o Lower the seed crystal until it just touches the surface of the melt.

o Allow the seed to "melt back" slightly to ensure a good, dislocation-free starting interface.

« Initiate pulling of the seed crystal at a rate of 8-10 mm/hr.

e Simultaneously, begin rotation of the seed at 10-15 rpm.

o Carefully control the furnace power to maintain the desired crystal diameter.

o Continue the growth until the desired crystal length is achieved.

4. Post-Growth Cooling:

e Once growth is complete, slowly withdraw the crystal from the melt until it is fully clear of the
liquid surface.

» Position the crystal in the low thermal gradient zone (after-heater zone).

e Cool the crystal down to room temperature at a slow, controlled rate of 1.5°C/min to prevent
thermal shock and cracking.[1]

Visualizations
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Start: Prepare Gd-Doped BNN Charge

'

Melt Charge in Pt Crucible

'

Dip Seed Crystal into Melt

Initiate Pulling (8-10 mm/hr) and Rotation (10-15 rpm)

Control Diameter via Temperature Adjustment

Withdraw Crystal from Melt

Slow Cool in Low Thermal Gradient Zone (1.5°C/min)

End: Crack-Free Crystal

Click to download full resolution via product page

Caption: Experimental workflow for the Czochralski growth of crack-free Gd-doped barium
sodium niobate.
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Caption: Logical relationships between key factors influencing crystal cracking in barium

sodium niobate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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